Cas no 1612898-48-2 (Methyl 5-(3,3-dimethylbut-1-ynyl)-3-[(2,2,2-trifluoroacetyl)amino]thiophene-2-carboxylate)

• Product Name: Methyl 5-(3,3-dimethylbut-1-ynyl)-3-[(2,2,2-trifluoroacetyl)amino]thiophene-2-carboxylate
• CAS No: 1612898-48-2
• MF: C₁₄H₁₄F₃NO₃S
• MW: 333.326073169708
• CID: 4702395
• Update Time: 2025-05-20

Methyl 5-(3,3-dimethylbut-1-ynyl)-3-[(2,2,2-trifluoroacetyl)amino]thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(3,3-dimethylbut-1-yn-1-yl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylate
• Methyl 5-(3,3-dimethylbut-1-ynyl)-3-[(2,2,2-trifluoroacetyl)amino]thiophene-2-carboxylate

• Inchi： 1S/C14H14F3NO3S/c1-13(2,3)6-5-8-7-9(10(22-8)11(19)21-4)18-12(20)14(15,16)17/h7H,1-4H3,(H,18,20)
• InChI Key： RJCQAUOVXUPIIS-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C=C1C#CC(C)(C)C)NC(C(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 513
• Topological Polar Surface Area: 83.6

Additional information on Methyl 5-(3,3-dimethylbut-1-ynyl)-3-[(2,2,2-trifluoroacetyl)amino]thiophene-2-carboxylate

Recent Advances in the Study of Methyl 5-(3,3-dimethylbut-1-ynyl)-3-[(2,2,2-trifluoroacetyl)amino]thiophene-2-carboxylate (CAS: 1612898-48-2)

The compound Methyl 5-(3,3-dimethylbut-1-ynyl)-3-[(2,2,2-trifluoroacetyl)amino]thiophene-2-carboxylate (CAS: 1612898-48-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The presence of the trifluoroacetyl group and the thiophene ring in its structure makes it a versatile building block for the development of small-molecule inhibitors targeting various enzymes and receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of kinase inhibitors, showcasing its potential in oncology research.

In terms of biological activity, preliminary in vitro assays have revealed that Methyl 5-(3,3-dimethylbut-1-ynyl)-3-[(2,2,2-trifluoroacetyl)amino]thiophene-2-carboxylate exhibits moderate inhibitory effects against certain inflammatory markers. Researchers have also explored its potential as a precursor for the development of antimicrobial agents, with promising results against drug-resistant bacterial strains. These findings were detailed in a recent publication in Bioorganic & Medicinal Chemistry Letters.

The compound's mechanism of action is currently under investigation, with computational modeling studies suggesting that it may interact with specific protein targets involved in cell signaling pathways. Further experimental validation is required to confirm these predictions and elucidate the precise molecular interactions. A 2024 study in ACS Chemical Biology utilized molecular docking simulations to explore these interactions, providing valuable insights for future drug design efforts.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of Methyl 5-(3,3-dimethylbut-1-ynyl)-3-[(2,2,2-trifluoroacetyl)amino]thiophene-2-carboxylate to improve yield and purity. A novel catalytic system reported in Organic Process Research & Development has shown promise in streamlining the synthesis process, making it more cost-effective for large-scale production.

Looking ahead, researchers are particularly interested in exploring the compound's potential in targeted drug delivery systems. Its unique chemical properties make it a candidate for conjugation with various drug molecules or nanoparticles. Ongoing studies are investigating its stability and release kinetics in different physiological environments, as reported in recent preprints from bioRxiv.

In conclusion, Methyl 5-(3,3-dimethylbut-1-ynyl)-3-[(2,2,2-trifluoroacetyl)amino]thiophene-2-carboxylate represents a promising chemical entity with diverse applications in medicinal chemistry. While significant progress has been made in understanding its properties and potential uses, further research is needed to fully realize its therapeutic potential. The compound continues to be an active area of investigation, with several research groups worldwide exploring its various applications in drug discovery and development.